Cas no 1804722-67-5 (2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine)

2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural versatility in synthetic chemistry. The presence of both amino and hydroxyl groups enhances its utility as a bifunctional intermediate, enabling selective modifications for pharmaceutical and agrochemical applications. The bromine atom facilitates further cross-coupling reactions, while the difluoromethyl group contributes to metabolic stability and bioavailability in drug design. Its well-defined structure and functional group compatibility make it valuable for constructing heterocyclic frameworks. Suitable for controlled derivatization, this compound is particularly useful in medicinal chemistry for developing bioactive molecules with optimized properties.
2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine structure
1804722-67-5 structure
Product Name:2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine
CAS No:1804722-67-5
MF:C6H5BrF2N2O
MW:239.017507314682
CID:4917210
Update Time:2025-10-06

2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine
    • Inchi: 1S/C6H5BrF2N2O/c7-2-1-3(12)6(10)11-4(2)5(8)9/h1,5,12H,(H2,10,11)
    • InChI Key: CCGHNLHVOAQFRJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(N)N=C1C(F)F)O

Computed Properties

  • Exact Mass: 237.955
  • Monoisotopic Mass: 237.955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 59.1

2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024005032-500mg
2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine
1804722-67-5 97%
500mg
$950.60 2022-04-01
Alichem
A024005032-1g
2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine
1804722-67-5 97%
1g
$1,831.20 2022-04-01

Additional information on 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine

2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine: A Promising Compound in Modern Medicinal Chemistry

2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1804722-67-5) represents a significant advancement in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various biological systems. The 2-amino and 5-bromo functional groups, along with the 6-(difluoromethyl) substituent, contribute to its distinct chemical properties and biological activity. The 3-hydroxypyridine ring system further enhances its reactivity and functionality, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine in the context of molecular targeting. The 2-amino group is known to play a critical role in the formation of hydrogen bonds, which is essential for drug-receptor interactions. The 5-bromo substitution may influence the compound's electronic properties, potentially affecting its binding affinity to specific biological targets. The 6-(difluoromethyl) moiety, a common feature in many pharmaceutical compounds, is believed to enhance metabolic stability and improve the compound's pharmacokinetic profile. Additionally, the 3-hydroxypyridine ring system provides a platform for further functionalization, allowing for the design of more potent derivatives.

One of the most notable recent advancements in the study of 2-Amino-5-bromo-6-(difluoromyethyl)-3-hydroxypyridine is its application in the development of antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A and respiratory syncytial virus (RSV). The researchers attributed this activity to the compound's ability to inhibit viral RNA polymerase, a key enzyme in the replication of RNA viruses. This finding underscores the potential of 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine as a lead compound for the development of new antiviral therapies.

Another area of interest is the compound's potential in the treatment of inflammatory diseases. A 2023 preclinical study published in Pharmaceutical Research reported that 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine exhibits significant anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines such as TNF-α and IL-6. The study also suggested that the compound may have a role in the management of autoimmune disorders, where chronic inflammation is a key driver of disease progression. These findings highlight the versatility of 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine in targeting multiple biological pathways.

The synthesis of 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine has been a focus of recent research due to its potential for scalable production and cost-effectiveness. A 2023 paper in Organic Letters described a novel synthetic route that involves the use of microwave-assisted chemistry to achieve high yields and purity. This method not only reduces the reaction time but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry. The optimization of this synthetic pathway is crucial for the practical application of 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine in drug development.

Furthermore, the compound's pharmacokinetic profile has been the subject of several studies. A 2023 report in Drug Metabolism and Disposition indicated that 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine exhibits favorable oral bioavailability and a long half-life, which are essential properties for a drug candidate. The study also suggested that the compound's metabolic stability is enhanced by the presence of the 6-(difluoromethyl) group, which may reduce the risk of rapid degradation in the gastrointestinal tract. These properties make 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine a promising candidate for oral administration.

Despite its promising potential, the compound faces challenges in its development. One of the primary concerns is its selectivity for specific biological targets. While the compound shows activity against multiple targets, further research is needed to ensure that it does not exhibit off-target effects that could lead to adverse reactions. Additionally, the compound's safety profile must be thoroughly evaluated in preclinical and clinical trials to ensure its suitability for human use.

In conclusion, 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine represents a significant contribution to modern medicinal chemistry. Its unique molecular structure, coupled with its potential applications in antiviral and anti-inflammatory therapies, highlights its importance in the development of new therapeutic agents. Ongoing research into its synthesis, pharmacokinetics, and biological activity will be crucial in realizing its full potential as a drug candidate. As the field of medicinal chemistry continues to advance, compounds like 2-Amino-5-bromo-6-(difluoromethyl)-3-hydroxypyridine will play an increasingly important role in the discovery of innovative treatments for a wide range of diseases.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.